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Compound of Interest

Compound Name: 5-Bromo-4-chloroquinazoline

Cat. No.: B105909

For researchers, scientists, and professionals in drug development, a precise understanding of
chemical compounds is paramount. This document provides core technical data on 5-Bromo-
4-chloroquinazoline, a heterocyclic organic compound relevant to medicinal chemistry and
synthetic applications.

Molecular Data

The fundamental properties of 5-Bromo-4-chloroquinazoline are summarized below. These
values are critical for experimental design, stoichiometric calculations, and analytical
characterization.

Property Value

Molecular Formula CsHaBrCIN2[1][2]
Molecular Weight 243.49 g/mol [2][3][4]
Alternate Reference 243.4878[1]

Logical Relationship of Molecular Components

The molecular formula dictates the elemental composition, which in turn determines the
molecular weight. The following diagram illustrates this fundamental relationship.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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